Cas no 1003864-78-5 (kakisaponin A)

• Product Name: kakisaponin A
• CAS No: 1003864-78-5
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• CID: 2056938
• PubChem ID: 154812484
• Update Time: 2025-04-21

kakisaponin A Chemical and Physical Properties

Names and Identifiers

• kakisaponin A
• AKOS040736473
• 1003864-78-5

• Inchi： 1S/C36H58O10/c1-19-9-14-36(30(43)46-29-27(42)26(41)25(40)21(17-37)45-29)16-15-33(4)20(28(36)35(19,6)44)7-8-23-31(2)12-11-24(39)32(3,18-38)22(31)10-13-34(23,33)5/h7,19,21-29,37-42,44H,8-18H2,1-6H3
• InChI Key： LARPFJIXBULVPK-UHFFFAOYSA-N
• SMILES： CC1C(O)(C)C2C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(O)CC5)C)CC=C32)C)C)CC1

Computed Properties

• Exact Mass: 650.40299804Da
• Monoisotopic Mass: 650.40299804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins